Cas no 2012530-98-0 (4-2-(thiophen-3-yl)ethyloxolan-3-ol)

• Product Name: 4-2-(thiophen-3-yl)ethyloxolan-3-ol
• CAS No: 2012530-98-0
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• CID: 5893610
• PubChem ID: 165599767
• Update Time: 2025-05-19

4-2-(thiophen-3-yl)ethyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-2-(thiophen-3-yl)ethyloxolan-3-ol
• 4-[2-(thiophen-3-yl)ethyl]oxolan-3-ol
• 2012530-98-0
• EN300-1637798

• Inchi： 1S/C10H14O2S/c11-10-6-12-5-9(10)2-1-8-3-4-13-7-8/h3-4,7,9-11H,1-2,5-6H2
• InChI Key： DQPDJZLWOFPTCE-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCC1COCC1O

Computed Properties

• Exact Mass: 198.07145086g/mol
• Monoisotopic Mass: 198.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.7Ų

Additional information on 4-2-(thiophen-3-yl)ethyloxolan-3-ol

Introduction to 4-2-(thiophen-3-yl)ethyloxolan-3-ol (CAS No. 2012530-98-0)

4-2-(thiophen-3-yl)ethyloxolan-3-ol, with the CAS number 2012530-98-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxolanes, which are cyclic ethers with a five-membered ring structure. The presence of a thiophene moiety and an ethyl group attached to the oxolane ring imparts distinct chemical and biological properties, making it a subject of extensive research.

The synthesis of 4-2-(thiophen-3-yl)ethyloxolan-3-ol involves multi-step organic reactions, including the formation of the thiophene ring, the introduction of the ethyl group, and the cyclization to form the oxolane ring. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its evaluation in various biological assays.

In terms of its chemical structure, 4-2-(thiophen-3-yl)ethyloxolan-3-ol exhibits a combination of aromatic and heterocyclic functionalities. The thiophene ring, a five-membered heterocycle containing one sulfur atom, is known for its electron-rich nature and ability to form stable complexes with metal ions. This property makes it an attractive scaffold for designing molecules with potential biological activity. The oxolane ring, on the other hand, provides conformational rigidity and enhances the overall stability of the molecule.

The biological activity of 4-2-(thiophen-3-yl)ethyloxolan-3-ol has been extensively studied in recent years. Preliminary in vitro studies have shown that this compound exhibits potent antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. These findings suggest that 4-2-(thiophen-3-yl)ethyloxolan-3-ol may have therapeutic potential in diseases characterized by oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.

Furthermore, research has indicated that 4-2-(thiophen-3-yl)ethyloxolan-3-ol possesses anti-inflammatory effects. In vitro assays using human peripheral blood mononuclear cells (PBMCs) have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These results suggest that 4-2-(thiophen-3-yl)ethyloxolan-3-ol may be useful in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its antioxidant and anti-inflammatory properties, 4-2-(thiophen-3-yl)ethyloxolan-3-ol has shown promise as an anticancer agent. In vitro studies using various cancer cell lines have revealed that this compound can induce apoptosis and inhibit cell proliferation. Mechanistic studies have suggested that these effects may be mediated through the modulation of signaling pathways involved in cell survival and death, such as the PI3K/Akt and MAPK pathways.

The pharmacokinetic properties of 4-2-(thiophen-3-y)ethyloxolan-3-o

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 4-2-(thiophen-*3*-*y*)ethyl*oxo*lan-*3*-*o*lstrong*> in various disease models. Early results from phase I trials have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings provide a strong foundation for advancing to later-stage clinical trials.

In conclusion, 4-*2*-*(*t*h*i*o*p*h*e*n*-3-*y*l*)e*t*h*y*l*o*x*o*l*a*n*-3-*o*l (C*A*S N{o*. *2*0*1*2*5*3*0*-98-*0*) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in treating oxidative stress-related diseases, inflammatory conditions, and cancer make it an exciting area of research in medicinal chemistry. As ongoing studies continue to elucidate its mechanisms of action and therapeutic benefits, this compound holds great promise for future drug development.